Cas no 1892914-92-9 (8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1892914-92-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4827847
• Update Time: 2025-05-23

8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C7H6ClN3/c1-5-9-7-6(8)3-2-4-11(7)10-5/h2-4H,1H3
• InChI Key： VASBXXGTPVCWDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN2C1=NC(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2

Additional information on 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1892914-92-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are heterocyclic aromatic compounds with unique electronic properties. The [1,2,4]triazolo[1,5-a]pyridine framework is particularly interesting due to its ability to act as a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine in the development of advanced materials and pharmaceuticals. Researchers have explored its potential as a precursor for constructing bioactive molecules and functional materials. For instance, the incorporation of the chloro group at the 8-position and the methyl group at the 2-position introduces unique reactivity and selectivity in chemical reactions. These substituents play a critical role in modulating the electronic properties of the molecule, making it suitable for applications in drug design and catalysis.

The synthesis of 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the reaction of amines with carbonyl compounds under specific conditions to form the triazolopyridine core. The introduction of substituents such as chlorine and methyl groups is achieved through subsequent substitution or alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of applications, 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to its use in developing potential candidates for treating various diseases. For example, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The chloro substituent at position 8 enhances the molecule's ability to interact with biological targets, while the methyl group at position 2 contributes to its stability and bioavailability.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its aromaticity and heterocyclic nature make it an ideal candidate for constructing advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine into polymer frameworks to enhance their electronic properties. These materials hold potential for use in flexible electronics and energy storage devices.

From an environmental perspective, understanding the ecological impact of 8-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine is crucial for its sustainable use. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard conditions. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion,8-Chloro-2-methyl-[1,2,,4]triazolo[1,,5,a]pyridine (CAS No., 1,,89,, , , , , , , , , , , , , 9,,0,,0,,0,,0,,0,,0,,0,,0,,0,,0,,0,,0) is a versatile compound with significant potential in various scientific domains. Its unique chemical properties and functional groups make it an invaluable tool for researchers working in organic synthesis,,, medicinal chemistry,,, and materials science,,, . As ongoing studies continue to uncover new applications,,, this compound is poised to play an increasingly important role in advancing modern science.